N-ω-hydroxytriacontanoyl-D-erythro-Sphingosine
N-ω-hydroxytriacontanoyl-D-erythro-Sphingosine
N-ω-hydroxytriacontanoyl-D-erythro-Sphingosine (w-OH C30 ceramide (d18:1/30:0)) is a bioactive sphingolipid found in the stratum corneum layer of mammalian epidermis. w-OH C30 Ceramide (d18:1/30:0) is vital to skin barrier functions and has a role in maturation of epidermis cells of the spermatozoa/testes. w-OH C30 Ceramide (d18:1/30:0) deficiency causes defective skin-water permeability barrier function and neonatal lethality in elongation of very long chain fatty acids-4 (ELOVL4) deficient mice.
Brand Name:
Vulcanchem
CAS No.:
457100-08-2
VCID:
VC0163453
InChI:
InChI=1S/C48H95NO4/c1-2-3-4-5-6-7-8-24-27-30-33-36-39-42-47(52)46(45-51)49-48(53)43-40-37-34-31-28-25-22-20-18-16-14-12-10-9-11-13-15-17-19-21-23-26-29-32-35-38-41-44-50/h39,42,46-47,50-52H,2-38,40-41,43-45H2,1H3,(H,49,53)/b42-39+/t46-,47+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCO)O
Molecular Formula:
C48H95NO4
Molecular Weight:
750.3
N-ω-hydroxytriacontanoyl-D-erythro-Sphingosine
CAS No.: 457100-08-2
Reference Standards
VCID: VC0163453
Molecular Formula: C48H95NO4
Molecular Weight: 750.3
| CAS No. | 457100-08-2 |
|---|---|
| Product Name | N-ω-hydroxytriacontanoyl-D-erythro-Sphingosine |
| Molecular Formula | C48H95NO4 |
| Molecular Weight | 750.3 |
| IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-30-hydroxytriacontanamide |
| Standard InChI | InChI=1S/C48H95NO4/c1-2-3-4-5-6-7-8-24-27-30-33-36-39-42-47(52)46(45-51)49-48(53)43-40-37-34-31-28-25-22-20-18-16-14-12-10-9-11-13-15-17-19-21-23-26-29-32-35-38-41-44-50/h39,42,46-47,50-52H,2-38,40-41,43-45H2,1H3,(H,49,53)/b42-39+/t46-,47+/m0/s1 |
| Standard InChIKey | KSVODRGOBYCXKF-HFBOQBPWSA-N |
| SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCO)O |
| Description | N-ω-hydroxytriacontanoyl-D-erythro-Sphingosine (w-OH C30 ceramide (d18:1/30:0)) is a bioactive sphingolipid found in the stratum corneum layer of mammalian epidermis. w-OH C30 Ceramide (d18:1/30:0) is vital to skin barrier functions and has a role in maturation of epidermis cells of the spermatozoa/testes. w-OH C30 Ceramide (d18:1/30:0) deficiency causes defective skin-water permeability barrier function and neonatal lethality in elongation of very long chain fatty acids-4 (ELOVL4) deficient mice. |
| Synonyms | w-OH C30 Ceramide (d18:1/30:0) |
| Reference | 1.Sandhoff, R. Very long chain sphingolipids: tissue expression, function and synthesis. FEBS Lett. 584(9), 1907-1913 (2010). |
| PubChem Compound | 131708300 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume